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Compound of Interest

Compound Name: PD 116779

Cat. No.: B1678589 Get Quote

For Immediate Release

[City, State] – December 8, 2025 – This technical guide provides a comprehensive overview of

PD 116779, a potent antitumor antibiotic belonging to the benz[a]anthraquinone class of

compounds. This document is intended for researchers, scientists, and professionals in the

field of drug development, offering a centralized resource on the compound's chemical

properties, biological activity, and mechanism of action.

Chemical Structure and Properties
PD 116779 is chemically defined as 2,3,8-trihydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-

1,7,12-trione.[1][2] Its fundamental properties are summarized in the table below.
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Property Value

IUPAC Name
2,3,8-trihydroxy-3-methyl-2,4-

dihydrobenzo[a]anthracene-1,7,12-trione[1][2]

CAS Number 102674-89-5[1][2][3][4]

Molecular Formula C₁₉H₁₄O₆[1][2][3]

Molecular Weight 338.31 g/mol [1][2]

Canonical SMILES
CC1(CC2=C(C(=O)C1O)C3=C(C=C2)C(=O)C4

=C(C3=O)C=CC=C4O)O[1]

InChI Key ZGIMJLWQWQRQNJ-UHFFFAOYSA-N[1][2]

Appearance Yellow Needle Crystal[1]

Solubility Soluble in DMSO[1]

Biological Activity and Therapeutic Potential
PD 116779 has been identified as a novel antitumor antibiotic.[1][2] Its biological activity is

primarily characterized by its cytotoxicity against various cancer cell lines.

In Vitro Cytotoxicity
While specific quantitative data from peer-reviewed literature is not readily available in the initial

search, the compound is noted for its anticancer activity and cytotoxicity. It has been reportedly

tested against L1210 lymphocytic leukemia and HCT-8 human colon adenocarcinoma cell

lines.[4] Further investigation into specialized databases and historical literature is required to

populate a comprehensive table of IC₅₀ or GI₅₀ values.

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of PD 116779 are

not extensively detailed in the readily available literature. However, based on its classification

as a fermentation-derived antibiotic, the general workflow for its isolation and characterization

can be inferred.
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Figure 1. A generalized workflow for the isolation and characterization of natural product

antibiotics like PD 116779.

Mechanism of Action and Signaling Pathways
The precise molecular mechanism of action and the specific signaling pathways modulated by

PD 116779 are not well-documented in the currently available information. As a

benz[a]anthraquinone, it is plausible that its mode of action could involve intercalation into

DNA, inhibition of topoisomerases, or generation of reactive oxygen species, similar to other

compounds in this class. Further research is necessary to elucidate its specific cellular targets

and downstream effects.

A logical diagram representing the potential, yet unconfirmed, mechanism of action is

presented below.
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Figure 2. A hypothetical signaling pathway for the antitumor activity of PD 116779 based on its

chemical class.

This document serves as a foundational guide to PD 116779. As further research becomes

available, this information will be updated to provide a more complete understanding of this

promising antitumor agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/fr/product/b1678589
https://immunoportal.com/pd-116779-t28312/
https://www.medchemexpress.com/pd-116779.html?locale=ko-KR
https://www.benchchem.com/product/b1678589#what-is-the-chemical-structure-of-pd-116779
https://www.benchchem.com/product/b1678589#what-is-the-chemical-structure-of-pd-116779
https://www.benchchem.com/product/b1678589#what-is-the-chemical-structure-of-pd-116779
https://www.benchchem.com/product/b1678589#what-is-the-chemical-structure-of-pd-116779
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

